Cas no 941048-26-6 (1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione)

• Product Name: 1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione
• CAS No: 941048-26-6
• MF: C₂₁H₂₄N₂O₄S₂
• MW: 432.556262969971
• CID: 6590104
• PubChem ID: 17487914
• Update Time: 2025-07-24

1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 941048-26-6
• 1-(5-methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione
• EN300-18329728
• 1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione

• Inchi： 1S/C21H24N2O4S2/c1-17-7-9-20(28-17)19(24)8-10-21(25)22-12-14-23(15-13-22)29(26,27)16-11-18-5-3-2-4-6-18/h2-7,9,11,16H,8,10,12-15H2,1H3/b16-11+
• InChI Key： VRMQJEQNAPOIGG-LFIBNONCSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCN(C(CCC(C2=CC=C(C)S2)=O)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 432.11774960g/mol
• Monoisotopic Mass: 432.11774960g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 703
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes

Additional information on 1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione

Chemical Profile of 1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione (CAS No. 941048-26-6)

1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound, identified by its Chemical Abstracts Service (CAS) number 941048-26-6, belongs to a class of molecules that integrate multiple pharmacologically relevant moieties, making it a promising candidate for further investigation in drug discovery and development. The presence of a 5-methylthiophen-2-yl group and a 4-(2-phenylethenesulfonyl)piperazin-1-yl moiety contributes to its potential biological activity, particularly in modulating neurological and inflammatory pathways.

The 5-methylthiophen-2-yl substituent is a key feature of this compound, derived from thiophene derivatives, which are well-documented for their role in various biological processes. Thiophene-based compounds have been extensively studied for their potential applications in treating neurological disorders, cardiovascular diseases, and certain types of cancer. The 5-methyl group enhances the lipophilicity of the thiophene ring, improving its solubility and bioavailability, which are critical factors for the efficacy of pharmaceutical compounds. This modification also influences the electronic properties of the ring, potentially affecting its interaction with biological targets.

The second major pharmacophore in 1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione is the 4-(2-phenylethenesulfonyl)piperazin-1-yl group. Piperazine derivatives are widely recognized for their versatility in medicinal chemistry, particularly due to their ability to act as scaffolds for drugs targeting central nervous system (CNS) disorders, such as antipsychotics and antidepressants. The introduction of a sulfonyl group attached to an allyl moiety further enhances the compound's potential bioactivity. Sulfonyl groups are known to increase binding affinity and selectivity, while allylic structures can introduce conformational flexibility, allowing for optimal interaction with biological targets.

The butane-1,4-dione backbone provides a rigid framework that helps stabilize the overall structure of the molecule. This type of dione moiety is less common in drug candidates but offers unique advantages in terms of metabolic stability and resistance to degradation. The combination of these structural elements makes 1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-yl]butane-1,4-dione a multifaceted compound with potential applications across multiple therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of complex molecules like this one with greater accuracy. These tools have been instrumental in identifying potential lead compounds for further optimization. For instance, virtual screening techniques have been used to evaluate the binding properties of 1-(5-Methylthiophen-2-yl)-4-[4-(2-phenylethenesulfonyl)piperazin-1-y]butane -1,4-dione to various protein targets, suggesting its potential as an inhibitor or modulator in pathways relevant to neurological disorders.

In addition to computational studies, experimental approaches have also been employed to validate the biological activity of this compound. Initial in vitro assays have shown promising results regarding its interaction with enzymes and receptors involved in neurotransmitter regulation. Specifically, the sulfonyl-piperazine moiety has demonstrated inhibitory effects on certain enzymes associated with inflammation and pain modulation. These findings align with current research trends that emphasize the development of dual-action compounds capable of addressing multiple pathological mechanisms simultaneously.

The 5-methylthiophen -2 -yl group, while structurally simpler compared to other pharmacophores present in the molecule, plays a crucial role in determining its overall pharmacokinetic properties. Thiophene derivatives are known for their ability to cross the blood-brain barrier (BBB), which is essential for CNS-targeting drugs. The presence of the methyl group enhances this property by increasing lipophilicity without compromising solubility. This balance is critical for achieving therapeutic levels at target sites while minimizing side effects associated with poor distribution or accumulation.

From a synthetic chemistry perspective, 1 -( 5 -Methylthiophen - 2 - y l ) - 4 - [ 4 -( 2 - phenylethenesulfonylpiperazin - 1 - y l ) ] butane - 1 , 4 - dione can serve as a valuable scaffold for designing novel analogs through structural modifications. The modular nature of its core structure allows chemists to introduce variations at different positions while retaining key pharmacological functionalities. This flexibility has led to interest from academic institutions and pharmaceutical companies looking to expand their libraries of bioactive compounds.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while maintaining high purity standards required for clinical trials. Additionally, 941048 -26 -6 may be subjected to more comprehensive pharmacological profiling including animal models where appropriate these studies would help elucidate its mechanism(s)of action further strengthen claims regarding therapeutic potential particularly if preliminary human data emerges favorably